Cas no 1039620-81-9 (3-amino-4,4,4-trifluoro-2-methylbutan-2-ol)

• Product Name: 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol
• CAS No: 1039620-81-9
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• MDL: MFCD30345342
• CID: 5238303
• PubChem ID: 57436253
• Update Time: 2026-03-08

3-amino-4,4,4-trifluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-amino-4,4,4-trifluoro-2-methyl-
• 3-Amino-4,4,4-trifluoro-2-methylbutan-2-ol
• 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol

• MDL： MFCD30345342
• Inchi： 1S/C5H10F3NO/c1-4(2,10)3(9)5(6,7)8/h3,10H,9H2,1-2H3
• InChI Key： IDLNVUPTCMPVBB-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(N)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol

Introduction to 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol (CAS No. 1039620-81-9)

3-amino-4,4,4-trifluoro-2-methylbutan-2-ol, with the CAS number 1039620-81-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and an amino functionality, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol consists of a butan-2-ol backbone with a trifluoromethyl group at the 4-position and an amino group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the amino group provides opportunities for further functionalization and interaction with biological targets.

In recent years, 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The compound's unique structure allows it to serve as a versatile intermediate in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol in the synthesis of a series of potent inhibitors of protein kinases. These inhibitors demonstrated significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for anticancer drug development. The study also emphasized the importance of the trifluoromethyl group in enhancing the potency and selectivity of these inhibitors.

Beyond its use in cancer research, 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol has also shown promise in the treatment of neurodegenerative diseases. A recent investigation published in Chemical Biology & Drug Design explored the role of this compound in modulating enzymes involved in neurodegeneration. The results indicated that derivatives of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol could effectively inhibit key enzymes associated with Alzheimer's disease and Parkinson's disease, providing a new avenue for therapeutic intervention.

The versatility of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol extends to its application in infectious disease research. A study published in Antimicrobial Agents and Chemotherapy reported the synthesis and evaluation of novel antibiotics derived from this compound. These antibiotics exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study highlighted the potential of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol-based compounds as next-generation antibiotics to combat antibiotic resistance.

In addition to its therapeutic applications, 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol has also been investigated for its use in diagnostic imaging agents. Research published in Bioconjugate Chemistry demonstrated that derivatives of this compound could be labeled with radiotracers to create imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These imaging agents have shown high specificity and sensitivity for detecting various diseases, including cancer and cardiovascular disorders.

The synthesis of 3-amino-4,4,4-trifluoro-2-methylbutan-2-ol has been optimized through various methods to improve yield and purity. A commonly used synthetic route involves the reaction of 1-bromoacetone with trifluoromethane sulfonic acid followed by reduction and subsequent amination. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a large scale.

In conclusion, 3-amino-4,4,4-trifluoro-2-methylbutan-2-o